Physicochemical properties of Barium bis(2-ethylhexanoate)
Physicochemical properties of Barium bis(2-ethylhexanoate)
An In-depth Technical Guide to the Physicochemical Properties of Barium bis(2-ethylhexanoate)
For Researchers, Scientists, and Drug Development Professionals
Introduction
Barium bis(2-ethylhexanoate), also known as Barium Octoate, is an organometallic compound with the chemical formula C₁₆H₃₀BaO₄.[][2][3][4][5][6] It consists of a central barium cation coordinated to two 2-ethylhexanoate anions.[4][6] This compound serves as a barium source that is soluble in organic solvents, making it a versatile precursor and additive in various industrial and research applications.[4][7] While its primary uses are in materials science—notably in the preparation of thin-film superconductors and as a heat stabilizer for PVC—its well-defined chemical properties make it a subject of interest for researchers in diverse fields.[][6][8] This guide provides a comprehensive overview of its core physicochemical properties, experimental protocols for its synthesis and characterization, and essential safety information.
Chemical and Physical Properties
The physicochemical properties of Barium bis(2-ethylhexanoate) are summarized below. It is important to note that some reported values, such as appearance and flash point, vary across different commercial sources, which may be attributable to the presence of solvents, impurities, or the physical form of the material (e.g., solid vs. solution).
Identification and Formula
| Property | Value | Source(s) |
| IUPAC Name | barium(2+);2-ethylhexanoate | [][3][4][5][7] |
| Synonyms | Barium bis(2-ethylhexanoate), Barium 2-ethylhexanoate, Barium octoate | [][2][7] |
| CAS Number | 2457-01-4 | [][2][3] |
| EC Number | 219-535-8 | [2][7] |
| Molecular Formula | C₁₆H₃₀BaO₄ | [][2][3][4][5] |
| Linear Formula | [CH₃(CH₂)₃CH(C₂H₅)CO₂]₂Ba | |
| Molecular Weight | 423.73 g/mol | [][2][4][7] |
| InChI Key | VJFFDDQGMMQGTQ-UHFFFAOYSA-L | [][4] |
| Canonical SMILES | CCCCC(CC)C(=O)[O-].CCCCC(CC)C(=O)[O-].[Ba+2] | [][4][6][9] |
Physical Properties
| Property | Value | Source(s) |
| Appearance | Viscous liquid; Clear to slightly hazy pale yellow to brown liquid; Straw colored liquid; Fibers, powder, or crystals | [][3][7][10] |
| Melting Point | >300°C | [10][11][12] |
| Boiling Point | 228°C at 760 mmHg | [12] |
| Density | 0.78 - 1.05 g/cm³ | [7] |
| Solubility | Soluble in organic solvents. Reported water solubility is 172 g/L at 20°C, though it is primarily used in applications requiring non-aqueous solubility. | [][4][6][7][10][11] |
| Flash Point | Values are conflicting, ranging from 25°C to 116.6°C. Some sources state it is not applicable. This variation may depend on whether the material is in a solvent. | [2][10][11][12] |
Experimental Protocols
Detailed experimental procedures for determining the physicochemical properties of Barium bis(2-ethylhexanoate) are not extensively published. However, standard methodologies for synthesis and characterization are applicable.
Synthesis of Barium bis(2-ethylhexanoate)
A common and straightforward method for synthesizing Barium bis(2-ethylhexanoate) is through a direct acid-base neutralization reaction.[4][8]
Methodology:
-
Reactants: A basic barium compound (e.g., Barium Hydroxide, Ba(OH)₂) and 2-ethylhexanoic acid are used as primary reactants.[4] Barium carbonate can also be used, which produces carbon dioxide as a byproduct.[8]
-
Stoichiometry: The reaction requires a 1:2 molar ratio of the barium source to 2-ethylhexanoic acid.
-
Ba(OH)₂ + 2 C₈H₁₆O₂ → Ba(C₈H₁₅O₂)₂ + 2 H₂O[4]
-
-
Procedure: a. The 2-ethylhexanoic acid is typically dissolved in a suitable organic solvent. b. The barium compound is added gradually to the acid solution with constant stirring. c. The reaction mixture is heated to ensure complete conversion.[4] d. Water, a byproduct of the neutralization, is removed, often through azeotropic distillation. e. The final product is isolated after solvent removal.
Purification: Purification can be achieved via solvent extraction. This technique utilizes the differential solubility of the compound in organic and aqueous phases to remove ionic impurities.[6] Toluene or xylene are effective organic solvents for this purpose.[6]
Caption: General workflow for the synthesis of Barium bis(2-ethylhexanoate).
Application in Materials Science: Metal-Organic Decomposition (MOD)
Barium bis(2-ethylhexanoate) is a key precursor in the Metal-Organic Decomposition (MOD) technique, which is used to create high-quality inorganic thin films, such as those for superconductors.[6][8]
Methodology:
-
Precursor Solution: Barium bis(2-ethylhexanoate) is dissolved, along with other metal-organic precursors, in a suitable organic solvent to create a homogenous coating solution.[8]
-
Substrate Coating: The solution is applied to a substrate using methods like spin-coating.[8]
-
Heat Treatment (Pyrolysis): The coated substrate undergoes a two-stage heat treatment. a. Low-Temperature Bake: The solvent is evaporated. b. High-Temperature Anneal (Calcination): The organic ligands are decomposed, leaving behind the desired inorganic barium-containing thin film.[8]
Caption: Workflow for using Barium bis(2-ethylhexanoate) in thin film synthesis.
Safety and Handling
Barium bis(2-ethylhexanoate) is associated with significant health hazards and requires careful handling. The compound is classified as acutely toxic and is a suspected reproductive toxin.[5][13][14][15]
GHS Hazard Information
| Category | Code(s) | Description | Source(s) |
| Signal Word | Danger / Warning | [7][14][15] | |
| Acute Toxicity | H302, H332, H331 | Harmful if swallowed. Harmful if inhaled. Toxic if inhaled. | [5][14][16] |
| Reproductive Toxicity | H360FD, H361d | May damage fertility. May damage the unborn child. Suspected of damaging fertility or the unborn child. | [13][14][15] |
| Eye Damage | H318, H319 | Causes serious eye damage. Causes serious eye irritation. | [13][16] |
Handling and Storage
-
Personal Protective Equipment (PPE): Wear protective gloves, anti-static clothing, safety glasses with side-shields, and use a dust mask (e.g., N95) or approved respirator.[13][14]
-
Handling: Handle in a well-ventilated area or under a fume hood.[13][16][17] Avoid contact with skin, eyes, and inhalation of mists or vapors.[13][14] Prevent electrostatic charges.[13] Do not eat, drink, or smoke when using this product.[14][15][16]
-
Storage: Store in a cool, dry, and well-ventilated place.[13][14][17] Keep the container tightly closed.[13][14] Some sources recommend storage in a flammables area.[2][10][11][12]
First Aid Measures
-
Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a physician immediately.[13][14][16]
-
Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.[13][14][17]
-
Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and consult an ophthalmologist.[13][16][17]
-
Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Seek immediate medical advice.[13][14]
Conclusion
Barium bis(2-ethylhexanoate) is a well-characterized organometallic compound with established physicochemical properties. Its primary value to the research community, particularly in materials science, lies in its role as a soluble metal-organic precursor for the synthesis of advanced materials. While it does not have direct applications in drug development signaling pathways, a thorough understanding of its properties, synthesis, and handling is essential for researchers utilizing barium-containing compounds. Strict adherence to safety protocols is mandatory due to its significant toxicity.
References
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- 5. Barium 2-ethylhexanoate in 2-ethylhexanoic acid, Ba ca 17.5% | Fisher Scientific [fishersci.ca]
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- 11. 2457-01-4 CAS MSDS (BARIUM 2-ETHYLHEXANOATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
- 12. barium 2-ethylhexanoate | CAS#:2457-01-4 | Chemsrc [chemsrc.com]
- 13. shop.mega.de [shop.mega.de]
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